Cas no 168902-79-2 (5-Methyl-2,3-dihydro-1H-inden-1-amine)

• Product Name: 5-Methyl-2,3-dihydro-1H-inden-1-amine
• CAS No: 168902-79-2
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD12761517
• CID: 855654
• PubChem ID: 18627841
• Update Time: 2025-11-02

5-Methyl-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2,3-dihydro-1H-inden-1-amine
• 1H-INDEN-1-AMINE, 2,3-DIHYDRO-5-METHYL-
• 1H-Inden-1-amine,2,3-dihydro-5-methyl-(9CI)
• 5-METHYL-INDAN-1-YLAMINE
• 1-amino-5-methylindane
• 2,3-DIHYDRO-5-METHYL-1H-INDEN-1-AMINE
• (R)-5-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE
• 5-Methylindanylamine
• 1-amino-5-methylindane AldrichCPR
• 1-amino-5-methylindane, AldrichCPR
• AB38267
• ST2406311
• A115495
• MFCD07373908
• N10840
• SCHEMBL1861593
• AB38268
• DS-16402
• CS-W006941
• 1H-Inden-1-amine,2,3-dihydro-5-methyl-
• EN300-58539
• 5-Methyl-2 pound not3-dihydro-1H-inden-1-amine
• AKOS000204995
• MFCD07373907
• DTXSID10595275
• AB01004470-01
• AKOS016042426
• (R)-5-Methylindane-1-amine
• AB38272
• SY326477
• 168902-79-2
• (S)-5-METHYL-INDAN-1-YLAMINE

• MDL： MFCD12761517
• Inchi： 1S/C10H13N/c1-7-2-4-9-8(6-7)3-5-10(9)11/h2,4,6,10H,3,5,11H2,1H3
• InChI Key： GPCQIJHZALEOMP-UHFFFAOYSA-N
• SMILES： NC1C2C=CC(C)=CC=2CC1

Computed Properties

• Exact Mass: 147.10500
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.6

Experimental Properties

• Density: 1.034
• Boiling Point: 244.7°C at 760 mmHg
• Flash Point: 107.1°C
• Refractive Index: 1.571
• PSA: 26.02000
• LogP: 2.64130

5-Methyl-2,3-dihydro-1H-inden-1-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-Methyl-2,3-dihydro-1H-inden-1-amine

5-Methyl-2,3-dihydro-1H-inden-1-amine (CAS 168902-79-2): A Comprehensive Overview

5-Methyl-2,3-dihydro-1H-inden-1-amine (CAS 168902-79-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic amine derivative belongs to the indane class of compounds, characterized by its unique structural features and potential applications. The growing interest in 5-Methyl-2,3-dihydro-1H-inden-1-amine derivatives stems from their versatile chemical properties and promising biological activities.

The molecular structure of 5-Methyl-2,3-dihydro-1H-inden-1-amine combines an aromatic ring with a partially saturated ring system, creating a scaffold that's particularly valuable in medicinal chemistry. Researchers have explored its potential as a building block for various pharmaceutical intermediates, especially in the development of central nervous system (CNS) targeting compounds. The presence of both aromatic and aliphatic characteristics in this molecule makes it an interesting subject for drug discovery applications.

Recent studies on CAS 168902-79-2 have focused on its potential role in addressing modern healthcare challenges. With increasing demand for novel therapeutic agents, particularly in neurological and psychiatric disorders, compounds like 5-Methyl-2,3-dihydro-1H-inden-1-amine are being investigated for their ability to cross the blood-brain barrier and interact with various neurotransmitter systems. This aligns with current research trends focusing on neuroprotective compounds and mood disorder treatments.

The synthesis of 5-Methyl-2,3-dihydro-1H-inden-1-amine typically involves multi-step organic transformations starting from commercially available indane precursors. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Researchers are particularly interested in developing more efficient catalytic methods for producing this compound, addressing common questions about synthetic optimization and yield improvement.

From a commercial perspective, 5-Methyl-2,3-dihydro-1H-inden-1-amine serves as a valuable intermediate in the production of various specialty chemicals. Its market demand has been steadily increasing, particularly from contract research organizations and pharmaceutical companies engaged in small molecule drug development. The compound's stability and relatively straightforward handling characteristics make it attractive for industrial applications, though proper safety protocols must always be followed.

Analytical characterization of CAS 168902-79-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Current research questions often focus on analytical method development for this compound and its derivatives, particularly for impurity profiling and stability studies.

The potential therapeutic applications of 5-Methyl-2,3-dihydro-1H-inden-1-amine derivatives represent an active area of investigation. Preliminary studies suggest possible activity in modulating various receptor systems, though extensive clinical validation would be required. This aligns with current trends in precision medicine and targeted drug delivery, areas that frequently appear in scientific literature searches.

Environmental and regulatory aspects of 5-Methyl-2,3-dihydro-1H-inden-1-amine production and use are also important considerations. The compound's biodegradation profile and ecotoxicological potential are subjects of ongoing research, reflecting the pharmaceutical industry's increasing focus on environmental sustainability. Proper handling and disposal procedures are essential, as with all chemical substances.

Future research directions for CAS 168902-79-2 may include exploring its potential in combination therapies or as part of drug delivery systems. The compound's structural features make it amenable to various chemical modifications, allowing for the creation of diverse derivatives with potentially improved pharmacological properties. This versatility addresses common search queries about structure-activity relationships and medicinal chemistry optimization.

In conclusion, 5-Methyl-2,3-dihydro-1H-inden-1-amine represents an important compound in modern chemical research with significant potential in pharmaceutical applications. Its unique structural characteristics, combined with growing interest in CNS-active compounds, position it as a valuable target for continued investigation. As research progresses, we can expect to see more applications emerge for this interesting molecule and its derivatives in various scientific and industrial contexts.